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Compound of Interest

Compound Name: Remodelin

Cat. No.: B1387608

Essential Safety and Handling Guide for
Remodelin

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Remodelin (CAS 1622921-15-6), a potent inhibitor of N-acetyltransferase 10
(NAT10). Adherence to these guidelines is crucial for ensuring laboratory safety and
maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Remodelin presents several health hazards that necessitate the use of appropriate personal
protective equipment. It is harmful if swallowed, causes skin and serious eye irritation, and may
lead to respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting
effects.[1]

Required Personal Protective Equipment (PPE):
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PPE Category Item Specifications
) Safety Glasses with side- Must comply with EN166 or
Eye/Face Protection ) )
shields equivalent.
) ) ) ) Neoprene or nitrile rubber.
Skin Protection Chemical-resistant Gloves )
Inspect gloves prior to use.
Laboratory Coat Standard, full-length lab coat.
Required when handling the
Respiratory Protection Dust Mask or Respirator powder form to avoid
inhalation.
Handle with gloves. Wash and
Hand Protection N/A dry hands thoroughly after

handling.

Physicochemical and Solubility Data

Proper preparation of Remodelin solutions is critical for experimental success. The following

tables summarize key physicochemical and solubility data.

Physicochemical Properties:

Property Value

Molecular Formula C15H15BrN4S

Molecular Weight 363.28 g/mol

Appearance White to off-white crystalline powder

Storage Temperature

-20°C (powder)

Solubility Data:
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Solvent Solubility
DMSO = 36.3 mg/mL
Ethanol 4 mg/mL
Water Insoluble

Note: Moisture-absorbing DMSO can reduce solubility. It is recommended to use fresh DMSO
for the preparation of stock solutions.[2][3]

Experimental Protocols: Handling and Preparation
for In Vitro Studies

This section provides a step-by-step guide for the safe handling and preparation of Remodelin
for use in cell-based assays.

3.1. Preparation of Stock Solution (10 mM in DMSO):

Pre-handling: Ensure all required PPE is worn. Work in a chemical fume hood to minimize
inhalation risk.

Weighing: Accurately weigh the desired amount of Remodelin powder using a calibrated
analytical balance.

Dissolution: In a sterile, conical tube, add the appropriate volume of fresh, anhydrous DMSO
to the weighed Remodelin powder to achieve a 10 mM concentration.

Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming
in a water bath (up to 37°C) can be used to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store at -20°C.

3.2. Preparation of Working Solution:

e Thawing: Thaw a single aliquot of the 10 mM Remodelin stock solution at room
temperature.
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 Dilution: In a sterile tube, dilute the stock solution with the appropriate cell culture medium to
the desired final concentration for your experiment. Ensure thorough mixing.

o Application: Add the working solution to your cell cultures as per your experimental design.

Signaling Pathway and Experimental Workflow

4.1. Remodelin's Mechanism of Action: NAT10 Inhibition

Remodelin functions as an inhibitor of N-acetyltransferase 10 (NAT10). NAT10 is an enzyme
that acetylates various substrates, including microtubules and components involved in
ribosome biogenesis. In the context of laminopathies like Hutchinson-Gilford Progeria
Syndrome (HGPS), the inhibition of NAT10 by Remodelin leads to the reorganization of the
microtubule network, which in turn helps to correct aberrant nuclear morphology and improve
overall cellular fitness.
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Caption: Mechanism of Remodelin action via NAT10 inhibition.
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4.2. Experimental Workflow for Assessing Remodelin's Effect on Cell Viability

The following diagram outlines a typical workflow for evaluating the impact of Remodelin on

the viability of a cancer cell line.
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Caption: Workflow for a cell viability assay with Remodelin.
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Disposal Plan

Proper disposal of Remodelin and associated waste is imperative to prevent environmental

contamination and ensure compliance with regulations.

Unused Product: Unused Remodelin powder should be disposed of as hazardous chemical
waste. Do not dispose of it with household garbage.[1]

Contaminated Materials: All materials that have come into contact with Remodelin, including
pipette tips, gloves, and culture vessels, should be collected in a designated hazardous
waste container.

Liquid Waste: Liquid waste containing Remodelin should be collected in a clearly labeled,
sealed container for hazardous chemical waste disposal. Do not pour down the drain.

Regulations: Disposal must be carried out in accordance with all applicable federal, state,
and local environmental regulations. Contact your institution's Environmental Health and
Safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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